Cas no 2126160-94-7 (3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride)

• Product Name: 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride
• CAS No: 2126160-94-7
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 5256745
• Update Time: 2025-10-31

3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride
• starbld0024325

• Inchi： 1S/C13H19NO.ClH/c1-13(2)11(8-9-14-13)10-6-4-5-7-12(10)15-3;/h4-7,11,14H,8-9H2,1-3H3;1H
• InChI Key： OODZHEIZRATOAF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1C1CCNC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 21.3

Additional information on 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride

3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride: A Promising Compound in Pharmaceutical Research

3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride, with the CAS number 2126160-94-7, has emerged as a significant compound in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their ability to modulate various biological targets. The incorporation of a methoxyphenyl group and the presence of two methyl groups on the pyrrolidine ring contribute to its distinct pharmacological profile, making it a candidate for further exploration in drug development.

The molecular structure of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride is characterized by a pyrrolidine ring with substituents that enhance its interaction with target proteins. The methoxy group at the 2-position of the phenyl ring introduces polarity and hydrogen-bonding capabilities, while the dimethyl groups on the pyrrolidine ring provide steric bulk and influence the compound's conformational flexibility. These structural features are critical for its potential applications in targeting specific receptors or enzymes, as highlighted in recent studies on small-molecule drug design.

Recent advancements in medicinal chemistry have demonstrated the importance of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride in the development of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry explored its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. The compound's ability to bind to specific subtypes of GPCRs suggests its potential use in treating conditions such as hypertension and metabolic disorders, where GPCR signaling plays a pivotal role.

Moreover, the hydrochloride salt form of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride enhances its solubility and bioavailability, which are critical factors in drug formulation. The hydrochloride salt is particularly advantageous for oral administration, as it ensures better absorption in the gastrointestinal tract. This property has been leveraged in preclinical studies to evaluate the compound's pharmacokinetic profile, with promising results indicating a favorable balance between efficacy and safety.

Another area of interest is the use of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride as a scaffold for the design of more potent derivatives. Researchers have employed computational methods, such as molecular docking and virtual screening, to predict its interactions with target proteins. These studies have revealed that the compound can act as a lead molecule for the development of drugs targeting inflammatory pathways, such as the NF-κB signaling cascade, which is implicated in various diseases including cancer and autoimmune disorders.

Additionally, the compound's synthetic accessibility has attracted attention in the field of asymmetric synthesis. The 2,2-dimethylpyrrolidine ring system is known for its utility in creating chiral centers, which are essential for the biological activity of many drugs. The synthesis of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride involves a multi-step process that includes the formation of the pyrrolidine ring through a cycloaddition reaction, followed by functionalization of the aromatic ring. These synthetic strategies are critical for the large-scale production of the compound for further research and potential clinical applications.

Recent studies have also focused on the pharmacological mechanisms of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride. In vitro experiments have shown that it can inhibit specific enzymes involved in metabolic pathways, such as acetylcholinesterase, which is a target for the treatment of neurodegenerative diseases. These findings suggest that the compound may have therapeutic potential in conditions where enzyme inhibition is a viable strategy, such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's role in drug delivery systems has been explored. Its hydrochloride salt form allows for the incorporation into various dosage forms, including tablets and capsules, which are essential for patient compliance. The stability of the compound under different storage conditions has also been evaluated, ensuring its suitability for long-term use in pharmaceutical products.

Despite these promising findings, further research is needed to fully understand the therapeutic potential of 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models. These studies will provide critical insights into the compound's potential as a therapeutic agent and guide its advancement into clinical trials.

In conclusion, 3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride represents a promising candidate in pharmaceutical research, with its unique structural features and potential applications in multiple therapeutic areas. Ongoing studies are expected to further elucidate its mechanisms of action and expand its potential use in the treatment of various diseases. As research in this field continues to evolve, the compound may play a significant role in the development of new drugs that address unmet medical needs.

3-(2-Methoxyphenyl)-2,2-dimethylpyrrolidine hydrochloride is a compound that continues to attract interest in the pharmaceutical community due to its potential applications in drug development. Its structural features and pharmacological properties make it a valuable candidate for further research, and ongoing studies are likely to uncover new insights into its therapeutic potential.